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Compound of Interest

Compound Name: 9-Tetradecen-5-olide

Cat. No.: B15191236 Get Quote

Essential Safety and Handling Guide for 9-
Tetradecen-5-olide
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for 9-Tetradecen-5-olide, a colorless, clear liquid used in various

research and development applications. While a specific Safety Data Sheet (SDS) for 9-
Tetradecen-5-olide is not readily available, this document compiles data from structurally

similar aliphatic lactones, such as gamma-decalactone and gamma-undecalactone, along with

standard laboratory safety protocols, to provide comprehensive guidance.

Physical and Chemical Properties
A summary of the known quantitative data for 9-Tetradecen-5-olide is presented in the table

below. This information is crucial for understanding its physical behavior and for planning

experimental setups.
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Property Value

Molecular Formula C₁₄H₂₄O₂

Molecular Weight 224.34 g/mol

Appearance Colorless clear liquid

Specific Gravity 0.921 - 0.952 @ 20°C

Refractive Index 1.445 - 1.472 @ 20°C

Boiling Point 344 - 345 °C @ 760 mmHg (estimated)

Vapor Pressure 0.000067 mmHg @ 25°C (estimated)

Flash Point 143.10 °C (290.00 °F) (estimated)

Solubility Insoluble in water; soluble in alcohol

Personal Protective Equipment (PPE)
When handling 9-Tetradecen-5-olide, a comprehensive approach to personal protection is

necessary to minimize exposure and ensure safety. The following PPE is recommended, based

on guidelines for similar aliphatic lactones.
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields

Conforming to EN166 or

OSHA 29 CFR 1910.133

standards.[1]

Chemical Safety Goggles
To be worn when there is a risk

of splashing.[1]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before use.[1]

Laboratory Coat

To be worn over personal

clothing to protect against

spills.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

A respirator may be necessary

for large spills or in poorly

ventilated areas. A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[1]

Operational Plan for Handling
Adherence to a strict operational plan is critical for the safe handling of 9-Tetradecen-5-olide in

a laboratory setting.

1. Engineering Controls:

Work in a well-ventilated area.[2]

Use of a chemical fume hood is recommended, especially when heating the substance or

when there is a potential for aerosol generation.
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2. Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an

emergency plan in place and be familiar with the location of safety equipment, such as

eyewash stations and safety showers.

Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or mist.[2][3]

Use the smallest quantities necessary for the experiment.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[4] Do not eat, drink, or smoke in the laboratory.

Disposal Plan
Proper disposal of 9-Tetradecen-5-olide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: While aliphatic lactones are generally considered to have low

toxicity, it is prudent to treat all chemical waste as hazardous unless confirmed otherwise.

Disposal Method: Dispose of the chemical waste through a licensed waste disposal

company. Do not pour down the drain or dispose of with regular trash.

Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the

rinsate should be collected as hazardous waste. The empty, rinsed container can then be

disposed of according to institutional guidelines.

Experimental Workflow
The following diagram illustrates a typical workflow for handling 9-Tetradecen-5-olide in a

laboratory experiment, from preparation to disposal.
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Experimental Workflow for Handling 9-Tetradecen-5-olide
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Proceed to Handling

Perform Experiment
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Proceed to Cleanup

Dispose of Waste

Remove PPE and Wash Hands
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A typical laboratory workflow for handling 9-Tetradecen-5-olide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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